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Compound of Interest

Compound Name: Trimethylborane

Cat. No.: B1581522 Get Quote

DISCLAIMER: This document provides guidance on the proper disposal of trimethylborane. It

is intended for use by trained professionals in a laboratory setting. Always consult your

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations before handling or disposing of this substance.

Trimethylborane (TMB) is a highly toxic and pyrophoric gas, meaning it can ignite

spontaneously in air.[1][2] It is also extremely flammable and reacts violently with water and

oxidizers.[2][3][4] Due to these hazardous properties, stringent safety protocols must be

followed during its handling and disposal to mitigate risks of fire, explosion, and chemical

burns.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Work Area: All manipulations of trimethylborane must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood or a glovebox.[5] The area should be

free of flammable materials and ignition sources.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]
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Skin Protection: Wear fire/flame-resistant and impervious clothing.[3] Handle with

chemical-impermeable gloves.[3]

Respiratory Protection: For situations with potential exposure above the limit, a full-face

respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA) is

required.[2][3]

Emergency Preparedness: An emergency shower and eyewash station must be readily

accessible. A dry chemical (Class D) fire extinguisher suitable for reactive metals should be

available. Do not use water on a trimethylborane fire.

Quantitative Data for Trimethylborane
The following table summarizes key quantitative data for trimethylborane.

Property Value

Molecular Formula B(CH₃)₃

Molecular Weight 55.92 g/mol [4]

Boiling Point -20.2 °C (-4.4 °F)[1]

Melting Point -161.5 °C (-258.7 °F)[1]

Vapor Pressure 4.1 bar (45 psig) at 21 °C (70 °F)[2]

Vapor Density 2.3 g/L at 21 °C (70 °F)[2]

Autoignition Temperature < 54 °C (130 °F) (Pyrophoric)[2]

Recommended Exposure Limit 7 ppm TWA (as Boron Oxide)[2]

EPA Hazardous Waste Numbers D001 (Ignitability), D003 (Reactivity)[2]

Step-by-Step Disposal Procedures
The appropriate disposal method for trimethylborane depends on its quantity and

containment.
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This procedure is for quenching small amounts of residual trimethylborane gas remaining in a

reaction apparatus after use.

Inert Gas Purge: Close the main valve of the trimethylborane cylinder.

System Purge: With the reaction system still under an inert atmosphere (e.g., nitrogen or

argon), slowly purge the system to remove any unreacted trimethylborane. The exhaust

from the purge should be directed through a scrubbing system.

Scrubbing System: The scrubbing solution can be a dilute solution of a non-oxidizing base,

such as sodium bicarbonate, or mineral oil. The flow rate should be slow to ensure complete

reaction and to control the exotherm.

Decontamination of Apparatus: Once the system is purged, slowly and carefully introduce a

less reactive solvent (e.g., toluene) to rinse the apparatus. This solvent rinse must also be

treated as hazardous waste. Subsequently, a more reactive quenching agent like

isopropanol can be slowly introduced, followed by a final rinse with water.

Do Not Vent to Atmosphere: Under no circumstances should trimethylborane be vented

directly to the atmosphere.[6]

Contact Supplier: The preferred method for disposing of empty or partially used cylinders is

to return them to the supplier.[6] Ensure the cylinder valve is closed, and the valve cap is

securely in place.

Controlled Venting (for trained personnel only): If returning to the supplier is not possible,

residual gas in "empty" cylinders must be carefully vented through a scrubbing system

containing a suitable neutralizing agent.[5] This should only be performed by highly trained

personnel with specialized equipment.

Labeling: Clearly label the cylinder as "Empty" or indicate the residual contents before return

or disposal.

Evacuate: In case of a leak, immediately evacuate all personnel from the affected area.[3]

Remove Ignition Sources: Eliminate all sources of ignition.[3]
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Ventilation: Ensure the area is well-ventilated.

Containment (for trained responders): If it can be done without risk, stop the leak. Use spark-

proof tools.[7]

Disposal of Spill Residue: Any material used to clean up a spill should be treated as

hazardous waste and disposed of accordingly.[3]

Trimethylborane Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

trimethylborane.
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Caption: Decision workflow for the safe disposal of trimethylborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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